Cas no 848360-86-1 (Pyridine, 3-bromo-2-ethyl-6-methoxy-)

• Product Name: Pyridine, 3-bromo-2-ethyl-6-methoxy-
• CAS No: 848360-86-1
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 4221184
• PubChem ID: 58702876
• Update Time: 2025-06-10

Pyridine, 3-bromo-2-ethyl-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-2-ethyl-6-methoxy-
• 3-Bromo-2-ethyl-6-methoxypyridine
• DB-165407
• 848360-86-1
• DTXSID401300437
• AB68537
• E90859
• CS-0195462
• MFCD13189500

• MDL： MFCD13189500
• Inchi： 1S/C8H10BrNO/c1-3-7-6(9)4-5-8(10-7)11-2/h4-5H,3H2,1-2H3
• InChI Key： GWLSRJOABGHOOR-UHFFFAOYSA-N
• SMILES： C1(CC)=NC(OC)=CC=C1Br

Computed Properties

• Exact Mass: 214.99458Da
• Monoisotopic Mass: 214.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Pyridine, 3-bromo-2-ethyl-6-methoxy-

Recent Advances in the Study of Pyridine, 3-bromo-2-ethyl-6-methoxy- (CAS: 848360-86-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 3-bromo-2-ethyl-6-methoxy- (CAS: 848360-86-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic aromatic compound, characterized by its bromo, ethyl, and methoxy substituents, serves as a versatile building block in medicinal chemistry. Recent studies have explored its role as a key intermediate in the synthesis of novel drug candidates targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Structural analysis of 848360-86-1 reveals that its electron-rich pyridine core combined with strategically positioned substituents enables diverse chemical modifications, making it particularly valuable for structure-activity relationship (SAR) studies. The bromine atom at the 3-position offers an excellent site for cross-coupling reactions, while the methoxy group at the 6-position contributes to enhanced solubility and bioavailability. These features have been exploited in recent drug discovery programs to develop compounds with improved pharmacokinetic profiles.

In cancer research, derivatives of 3-bromo-2-ethyl-6-methoxypyridine have shown promising activity as kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that optimized analogs of this scaffold exhibited potent inhibition of cyclin-dependent kinases (CDKs), particularly CDK4/6, which are crucial targets in breast cancer therapy. The lead compound from this series demonstrated nanomolar IC50 values and favorable selectivity profiles in preclinical models.

The antimicrobial potential of 848360-86-1 derivatives has also been investigated. Researchers have reported that structural modifications of this core can yield compounds with activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism appears to involve disruption of bacterial cell wall biosynthesis, as evidenced by recent molecular docking studies and whole-genome sequencing of resistant mutants.

From a synthetic chemistry perspective, novel methodologies have been developed to access 3-bromo-2-ethyl-6-methoxypyridine and its derivatives more efficiently. A 2024 paper in Organic Letters described a palladium-catalyzed one-pot synthesis that significantly improves yield and reduces purification steps compared to traditional approaches. This advancement has important implications for scaling up production for pharmaceutical applications.

Ongoing research is exploring the use of 848360-86-1 as a precursor for positron emission tomography (PET) tracer development. The bromine atom can be readily replaced with fluorine-18, creating radiolabeled compounds for imaging applications. Preliminary results suggest potential for neurological imaging, particularly in Alzheimer's disease research where pyridine-based tracers can cross the blood-brain barrier effectively.

Despite these promising developments, challenges remain in fully exploiting the potential of this chemical scaffold. Current research efforts are focused on improving metabolic stability and reducing potential off-target effects of derivatives. Computational chemistry approaches, including quantum mechanical calculations and molecular dynamics simulations, are being employed to guide rational design of next-generation compounds based on this core structure.

The pharmaceutical industry has shown growing interest in 3-bromo-2-ethyl-6-methoxypyridine, with several companies filing patents for novel derivatives in the past two years. These patents cover applications ranging from antiviral agents to treatments for inflammatory diseases, reflecting the broad therapeutic potential of this chemical scaffold. As research continues, we anticipate seeing clinical candidates emerging from this chemical class in the near future.